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Compound of Interest

Compound Name: 2,5-Dichloro-4-methylpyridine

Cat. No.: B1322306 Get Quote

An In-depth Examination of a Key Synthetic Building Block

For Researchers, Scientists, and Drug Development Professionals

Despite extensive searches of crystallographic databases and the broader scientific literature,

a definitive, publicly available crystal structure for 2,5-Dichloro-4-methylpyridine, determined

through single-crystal X-ray diffraction, has not been identified. This technical guide, therefore,

serves to consolidate the currently available information regarding its synthesis and

physicochemical properties, while highlighting the absence of precise crystallographic data.

Physicochemical Properties
A summary of the known physical and chemical properties of 2,5-Dichloro-4-methylpyridine
is presented in Table 1. This data is crucial for its application in synthetic chemistry and drug

design, providing insights into its reactivity, solubility, and stability.
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Property Value

Molecular Formula C₆H₅Cl₂N

Molecular Weight 162.02 g/mol

Appearance Hoar or primrose yellow solid

Boiling Point 219.3 °C at 760 mmHg

Density 1.3 ± 0.1 g/cm³

LogP 2.8

Hydrogen Bond Acceptors 1

Table 1: Physicochemical Properties of 2,5-Dichloro-4-methylpyridine.[1]

Synthesis and Crystallization
The synthesis of 2,5-Dichloro-4-methylpyridine is a critical aspect of its utility. While a

specific protocol for its crystallization for X-ray diffraction is not available due to the lack of a

published crystal structure, general methods for the synthesis of similar chlorinated pyridine

derivatives can be adapted. A potential synthetic and crystallization workflow is outlined below.

Experimental Workflow: Synthesis and Crystallization
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General Workflow for Synthesis and Potential Crystallization of 2,5-Dichloro-4-methylpyridine

Synthesis

Crystallization (Hypothetical)

Structural Analysis

Starting Material
(e.g., 4-methylpyridine derivative)

Chlorination Reaction

Chlorinating Agent

Aqueous Workup and Extraction

Purification
(e.g., Column Chromatography)

Isolated 2,5-Dichloro-4-methylpyridine

Dissolution in Suitable Solvent

Slow Evaporation / Cooling

Formation of Single Crystals

Single-Crystal X-ray Diffraction

Crystal Structure Determination
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Caption: A generalized workflow for the synthesis and potential crystallization of 2,5-Dichloro-
4-methylpyridine.

The Unresolved Crystal Structure
The absence of a published crystal structure for 2,5-Dichloro-4-methylpyridine in the

Cambridge Crystallographic Data Centre (CCDC) and other public repositories indicates that

this specific compound may not have been subjected to single-crystal X-ray diffraction analysis,

or the results have not been made publicly available. The determination of its crystal structure

would provide invaluable information for:

Drug Development: Understanding the precise three-dimensional arrangement of the

molecule would aid in the rational design of new pharmaceutical compounds by enabling

more accurate molecular modeling and docking studies.

Materials Science: The crystal packing and intermolecular interactions would provide insights

into its solid-state properties, which is crucial for the development of new materials.

Theoretical Chemistry: Experimental bond lengths and angles would serve as a benchmark

for computational chemistry methods, allowing for the refinement of theoretical models.

In conclusion, while 2,5-Dichloro-4-methylpyridine is a compound of interest in various

chemical fields, a complete understanding of its structural properties at the atomic level

remains an open area for investigation. The future determination and publication of its crystal

structure would be a valuable contribution to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1322306#crystal-structure-of-2-5-dichloro-4-
methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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